Methyl 4-(aminomethyl)-4-fluorocyclohexane-1-carboxylate;hydrochloride

• IUPAC Name: methyl 4-(aminomethyl)-4-fluorocyclohexane-1-carboxylate;hydrochloride
• InChI: InChI=1S/C9H16FNO2.ClH/c1-13-8(12)7-2-4-9(10,6-11)5-3-7;/h7H,2-6,11H2,1H3;1H
• InChI Key: CRZRQKRWCBGAIQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCC(CC1)(CN)F.Cl
• Molecular Formula: C9H17ClFNO2
• Molecular Weight: 225.69 g/mol
• CAS RN: 2375261-45-1, 2375271-30-8

Description

“Methyl 4-(aminomethyl)benzoate hydrochloride” is an amino acid ester hydrochloride. It’s related to the aminomethyl group, which in organic chemistry, is a monovalent functional group with formula −CH2−NH2. It can be described as a methyl group substituted by an amino group −NH2.

Synthesis Analysis

The synthesis of “Methyl 4-(aminomethyl)benzoate hydrochloride” has been reported by esterification reaction. There are also patents describing the preparation of similar compounds, such as “4-aminomethylbenzoic acid”, through esterification reactions.

Scientific Research Applications

Hydrogen Bonding in Anticonvulsant Enaminones

The study of hydrogen bonding in three anticonvulsant enaminones provides insights into the structural chemistry relevant to Methyl 4-(aminomethyl)-4-fluorocyclohexane-1-carboxylate hydrochloride. This research focuses on the cyclohexene rings' conformation and the intramolecular and intermolecular hydrogen bonding, which is crucial for understanding the chemical behavior and potential pharmacological applications of related compounds (Kubicki, Bassyouni, & Codding, 2000).

Complexation of Chiral Macropolycyclic Polyamino Acid

The synthesis and complexation of a chiral sexidentate pendant-arm macropolycyclic polyamino acid reveal the potential for creating complex molecular architectures involving cyclohexane derivatives. This research underscores the versatility of cyclohexane-based compounds in coordinating with metal ions, which could have implications for developing new materials or pharmaceuticals (Wei, Hambley, Lawrance, & Maeder, 2002).

Synthesis and Characterization of Cyclohexa-diene Derivatives

The synthesis of Ethyl 2-amino-4-(4-fluorophenyl)-6-phenylcyclohexa-1,3-diene-1-carboxylate demonstrates the possibilities for creating fluorinated cyclohexane derivatives with potential therapeutic applications. The structural analysis, including crystallography, highlights the detailed understanding of molecular interactions and could guide the development of novel drug molecules (Sapnakumari et al., 2014).

Improvement and Synthesis of Cephem Derivatives

The improvement in the synthesis of 7-Amino-3-(1-methylpyrrolidinio) methyl-3-cephem-4-carboxylate hydrochloride demonstrates the application of cyclohexane derivatives in antibiotic development. This research outlines a straightforward and efficient synthesis route, highlighting the compound's high purity, which is crucial for pharmaceutical applications (Cheng Qing-fang, 2005).

Safety and Hazards

While specific safety data for “Methyl 4-(aminomethyl)-4-fluorocyclohexane-1-carboxylate;hydrochloride” is not available, similar compounds like “Methyl 4-(aminomethyl)benzoate hydrochloride” are considered hazardous. They can cause skin irritation, serious eye irritation, and may cause respiratory irritation.